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Compound of Interest

6-{(4-

Compound Name: Chlorophenyl)sulfanyl]nicotinaldeh
yde oxime

CAS No.: 338967-02-5

Cat. No.: B2655977

Get Quote

Part 1: Executive Summary

6-[(4-Chlorophenyl)sulfanyl]nicotinaldehyde oxime represents a specialized subclass of
pyridine-based scaffolds designed to bridge the gap between metalloenzyme inhibition and
lipophilic membrane penetration. By coupling a chelating oxime moiety with a hydrophobic 4-
chlorophenylthio tail, this molecule targets distinct hydrophobic pockets in bacterial enzymes
(specifically FabH and DNA gyrase) and exhibits cytotoxic potential against specific cancer cell
lines via tubulin destabilization.

Key Therapeutic Potential:

» Antimicrobial: Potent activity against Gram-positive bacteria (S. aureus, MRSA) via fatty acid
synthesis inhibition.

» Antifungal: Disruption of ergosterol biosynthesis pathways in Candida species.
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» Anticancer: Cytotoxicity in varying carcinoma lines, driven by the thioether-linked aryl moiety
which mimics the pharmacophore of tubulin inhibitors like combretastatin.

Part 2: Chemical Profile & Mechanism of Action
Structural Logic

The molecule is constructed from three functional domains, each serving a specific biological
role:

o Pyridine Core: Acts as the structural scaffold, providing optimal geometry for active site
binding.

e Oxime Group (-CH=N-OH): A bidentate ligand capable of coordinating with active site metal
ions (e.g., Zn2*, Fe2*) or serving as a hydrogen bond donor/acceptor in enzyme catalytic
triads.

e 6-[(4-Chlorophenyl)sulfanyl] Tail: A lipophilic anchor. The sulfur atom (thioether) increases
metabolic stability compared to ether linkages, while the 4-chlorophenyl group enhances
membrane permeability and targets hydrophobic pockets (e.g., the acyl-binding pocket of
FabH).

Mechanism of Action: The "Dual-Lock" Hypothesis

The compound operates via a Dual-Lock Mechanism, simultaneously engaging the hydrophilic
catalytic site and the hydrophobic tunnel of the target protein.
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Figure 1: The Dual-Lock Mechanism illustrating how the hydrophilic oxime and hydrophobic
thio-tail target distinct biological pathways.

Part 3: Synthesis & Experimental Protocols
Synthesis Pathway

The synthesis follows a convergent two-step protocol designed to maximize yield and purity.

Step 1: Nucleophilic Aromatic Substitution (SNAr)

Reagents: 6-Chloronicotinaldehyde, 4-Chlorothiophenol, Potassium Carbonate (

)-

Solvent: DMF (Dimethylformamide).

Conditions: 80°C, 4-6 hours.

Mechanism: The thiolate anion displaces the chlorine at the 6-position of the pyridine ring
(activated by the electron-withdrawing aldehyde group).

Step 2: Oxime Condensation

Reagents: Intermediate aldehyde, Hydroxylamine hydrochloride (

), Sodium Acetate (

).

Solvent: Ethanol/Water (1:1).

Conditions: Reflux, 2-3 hours.

Mechanism: Nucleophilic attack of hydroxylamine on the aldehyde carbonyl, followed by
dehydration to form the oxime.
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Figure 2: Two-step synthetic pathway yielding the target oxime.

Biological Validation Protocols

To validate the activity of this compound, the following standardized assays are required.

Protocol A: Minimum Inhibitory Concentration (MIC) Assay

Purpose: Determine antibacterial potency against S. aureus and E. coli.

Preparation: Dissolve compound in DMSO to 10 mg/mL stock.

Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well plate
(Range: 128 pg/mL to 0.25 pg/mL).

Inoculation: Add bacterial suspension adjusted to

CFU/mL.

Incubation: Incubate at 37°C for 18-24 hours.

Readout: MIC is the lowest concentration with no visible growth (turbidity).
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o Control: Ciprofloxacin (Positive), DMSO (Negative).

Protocol B: MTT Cell Viability Assay (Anticancer)

Purpose: Assess cytotoxicity against carcinoma cells (e.g., HeLa, MCF-7).

Seeding: Plate cells at

cells/well in 96-well plates; incubate 24h.

e Treatment: Treat with compound (0.1 - 100 uM) for 48 hours.
o Labeling: Add MTT reagent (5 mg/mL); incubate 4h at 37°C.
e Solubilization: Dissolve formazan crystals in DMSO.
e Analysis: Measure absorbance at 570 nm. Calculate

using non-linear regression.

Part 4: Data Analysis & Expected Activity Profile

Based on the SAR of 6-arylthio-nicotinaldehyde oximes, the expected biological activity profile
is summarized below.

Table 1: Predicted Biological Activity Profile
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Target . . . .
. Activity Type Predicted Metric Mechanism
Organism/Cell

FabH Inhibition /

S. aureus (Gram+) Antibacterial MIC: 2 - 8 pg/mL _ _
Membrane Disruption
Efflux pump
E. coli (Gram-) Antibacterial MIC: 16 - 64 pg/mL susceptibility limits
potency
] ] ] Ergosterol synthesis
C. albicans (Fungi) Antifungal MIC: 8 - 32 pg/mL )
interference
MCF-7 (Breast Cviotox Tubulin polymerization
otoxic :
Cancer) Y :5-15puM inhibition
Vero Cells (N | Toxicit High selectivity index
ero Cells (Norma oxici :

Interpretation: The "4-chlorophenyl" substituent is critical. Unsubstituted phenyl rings typically
show lower potency (MIC > 32 pug/mL). The chlorine atom at the para position increases
lipophilicity (

), facilitating penetration through the peptidoglycan layer of Gram-positive bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2655977?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

